Cas no 2034340-27-5 (ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate)

Ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate is a heterocyclic compound featuring a pyrimidine core linked to a thiophene-substituted oxadiazole moiety and a piperazine carboxylate group. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to its balanced lipophilicity and hydrogen-bonding capacity, which may enhance bioavailability. The oxadiazole and pyrimidine rings contribute to its stability and binding affinity, making it a candidate for further investigation in drug discovery, particularly for targeting enzyme or receptor interactions. The ethyl carboxylate group offers synthetic versatility for derivatization. Its well-defined molecular architecture supports precise structure-activity relationship studies.
ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate structure
2034340-27-5 structure
Product Name:ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate
CAS No:2034340-27-5
MF:C17H18N6O3S
MW:386.428221225739
CID:5406698
Update Time:2025-06-09

ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-[5-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinyl]-1-piperazinecarboxylate
    • ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate
    • Inchi: 1S/C17H18N6O3S/c1-2-25-17(24)23-6-4-22(5-7-23)15-13(9-18-11-19-15)16-20-14(21-26-16)12-3-8-27-10-12/h3,8-11H,2,4-7H2,1H3
    • InChI Key: CPDCHFZBIXKNHR-UHFFFAOYSA-N
    • SMILES: N1(C(OCC)=O)CCN(C2C(C3ON=C(C4C=CSC=4)N=3)=CN=CN=2)CC1

Experimental Properties

  • Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 600.3±65.0 °C(Predicted)
  • pka: 4.69±0.27(Predicted)

ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate Pricemore >>

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ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate Related Literature

Additional information on ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate

Comprehensive Analysis of Ethyl 4-{5-[3-(Thiophen-3-yl)-1,2,4-Oxadiazol-5-yl]Pyrimidin-4-yl}Piperazine-1-Carboxylate (CAS 2034340-27-5)

The compound ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate (CAS 2034340-27-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thiophene ring, an oxadiazole moiety, and a pyrimidine core, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or a modulator of biological pathways, aligning with current trends in targeted therapy development.

In recent years, the demand for novel heterocyclic compounds like ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate has surged due to their versatility in medicinal chemistry. The oxadiazole scaffold, in particular, is known for its bioisosteric properties, often replacing ester or amide functionalities in drug design. This compound's thiophene substitution further enhances its pharmacokinetic profile, addressing common challenges like metabolic stability and bioavailability—a hot topic in modern drug development forums.

The synthesis of CAS 2034340-27-5 involves multi-step organic reactions, including cyclization and coupling strategies, which are frequently discussed in academic and industrial settings. Its piperazine-carboxylate segment contributes to improved solubility, a critical factor in formulation science. Given the rising interest in fragment-based drug discovery, this compound’s modular structure offers opportunities for derivatization, a subject often explored in peer-reviewed journals and patent literature.

From an SEO perspective, queries such as "oxadiazole derivatives in drug discovery" or "thiophene-based bioactive molecules" reflect user interest in this niche. The compound’s potential applications in cancer research and neurodegenerative diseases align with trending searches, making it a relevant focus for scientific content. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, keywords frequently associated with its study.

In agrochemistry, the pyrimidine-oxadiazole hybrid structure of ethyl 4-{5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}piperazine-1-carboxylate may exhibit herbicidal or fungicidal activity, a hypothesis supported by analogous compounds. This aligns with global searches for "green agrochemicals" and "sustainable crop protection," highlighting its interdisciplinary relevance. Regulatory compliance and environmental safety assessments remain integral to its development, topics increasingly prioritized in scientific discourse.

In summary, CAS 2034340-27-5 represents a convergence of cutting-edge chemistry and applied science. Its structural complexity and functional diversity position it as a valuable entity for researchers exploring small-molecule therapeutics and advanced materials. As the scientific community continues to investigate its properties, this compound is poised to contribute to breakthroughs in multiple high-impact fields.

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